1-Thia-6-azaspiro[3.3]heptane 1,1-dioxide

• IUPAC Name: 1λ6-thia-6-azaspiro[3.3]heptane 1,1-dioxide
• InChI: InChI=1S/C5H9NO2S/c7-9(8)2-1-5(9)3-6-4-5/h6H,1-4H2
• InChI Key: WMUZKYIHZUIZQG-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)C12CNC2
• Molecular Formula: C5H9NO2S
• Molecular Weight: 147.20 g/mol
• CAS No.: 1352546-75-8

Description

1-Thia-6-azaspiro[3.3]heptane 1,1-dioxide is a useful research compound. Its molecular formula is C5H9NO2S and its molecular weight is 147.19546. The purity is usually 95%.
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Scientific Research Applications

Metallic and Metal Oxide Nanoparticles in Medicine

Metallic and metal oxide nanoparticles, including titanium dioxide nanoparticles, have gained significant attention for their potential use in novel medical therapies. Their ability to produce reactive oxygen species (ROS) upon UV light illumination in aqueous media has been exploited in photodynamic therapy (PDT) for treating various diseases, including psoriasis and cancer. These nanoparticles, by themselves or in composites, can act as photosensitizers in PDT, indicating the potential for similar compounds to be utilized in medical applications where controlled ROS generation is beneficial (Ziental et al., 2020).

Catalytic Applications

Research on catalysts, such as the dehydrogenation of ethylbenzene to styrene with carbon dioxide over ZrO2-based composite oxide catalysts, highlights the importance of catalyst design in chemical manufacturing. The utilization of CO2 as a soft oxidant in catalytic processes has been of interest due to its environmental and efficiency benefits. This suggests that compounds like "1-Thia-6-azaspiro[3.3]heptane 1,1-dioxide" could find applications in catalysis, especially in processes involving CO2 or other small molecules (Reddy et al., 2008).

Controlled Release Systems

The development of controlled release systems for gaseous or volatile active compounds, such as 1-methylcyclopropene (1-MCP) and chlorine dioxide (ClO2), for the preservation of fresh produce, indicates a growing interest in stabilizing and controlling the release of active compounds. This research area could provide insights into potential applications for "this compound" in agriculture or food storage, where controlled release of certain compounds can improve safety and quality (Chen et al., 2020).

Safety and Hazards

The compound is associated with several hazard statements including H301, H302, H315, H319, and H335. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eye, and using personal protective equipment.